N-[(2-fluorophenyl)methyl]-4,5,6,7-tetrahydro-1H-indazol-7-amine

• IUPAC Name: N-[(2-fluorophenyl)methyl]-4,5,6,7-tetrahydro-1H-indazol-7-amine
• InChI: InChI=1S/C14H16FN3/c15-12-6-2-1-4-10(12)8-16-13-7-3-5-11-9-17-18-14(11)13/h1-2,4,6,9,13,16H,3,5,7-8H2,(H,17,18)
• InChI Key: DTIUGVKKTSVUKO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=NN2)NCC3=CC=CC=C3F
• Molecular Formula: C14H16FN3
• Molecular Weight: 245.29 g/mol

Description

N-[(2-fluorophenyl)methyl]-4,5,6,7-tetrahydro-1H-indazol-7-amine is a chemical compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a fluorophenyl group attached to a tetrahydroindazole structure, which contributes to its unique chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The compound can be synthesized through several synthetic routes, including the reaction of 2-fluorobenzylamine with appropriate indazole derivatives under controlled conditions. The reaction typically involves heating the reactants in the presence of a catalyst to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the compound is produced using large-scale reactors with precise temperature and pressure control to ensure high yield and purity. The process may involve multiple purification steps to remove impurities and by-products.

Chemical Reactions Analysis

Types of Reactions: N-[(2-fluorophenyl)methyl]-4,5,6,7-tetrahydro-1H-indazol-7-amine can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides in the presence of a base.

Major Products Formed:

• Oxidation: Formation of corresponding oxo-compounds.

• Reduction: Production of reduced derivatives.

• Substitution: Generation of various substituted indazole derivatives.

Scientific Research Applications

Chemistry: In chemistry, this compound serves as a building block for the synthesis of more complex molecules. It is used in the development of new pharmaceuticals and materials.

Biology: The compound exhibits biological activity, making it useful in studying biological processes and developing therapeutic agents.

Medicine: N-[(2-fluorophenyl)methyl]-4,5,6,7-tetrahydro-1H-indazol-7-amine has potential medicinal applications, including its use as an intermediate in the synthesis of drugs targeting various diseases.

Industry: In the chemical industry, it is utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The compound exerts its effects through specific molecular targets and pathways. It may interact with enzymes, receptors, or other biomolecules, leading to biological responses. The exact mechanism of action depends on the specific application and the biological system involved.

Comparison with Similar Compounds

• N-[(2-fluorophenyl)methyl]indazole

• N-[(2-fluorophenyl)methyl]pyrazole

• N-[(2-fluorophenyl)methyl]imidazole

Uniqueness: N-[(2-fluorophenyl)methyl]-4,5,6,7-tetrahydro-1H-indazol-7-amine is unique due to its specific structural features, which contribute to its distinct chemical and biological properties compared to similar compounds.

This comprehensive overview highlights the significance of N-[(2-fluorophenyl)methyl]-4,5,6,7-tetrahydro-1H-indazol-7-amine in various scientific and industrial applications. Its unique structure and reactivity make it a valuable compound for research and development.

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